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Compound of Interest

Compound Name: O-(3-Methoxyphenyl)-D-serine

Cat. No.: B8233803

Get Quote

Executive Summary
Target Molecule: O-(3-Methoxyphenyl)-D-serine Primary Application: Peptidomimetics, CNS

drug discovery (NMDA receptor modulation), and unnatural amino acid mutagenesis.

Methodology: Copper(II)-mediated Chan-Lam oxidative cross-coupling.[1][2]

This guide details the synthesis of O-(3-Methoxyphenyl)-D-serine, a critical unnatural amino

acid used to introduce aromatic side-chain diversity into peptide backbones. While traditional

methods like the Mitsunobu reaction are common, they often suffer from variable yields and

difficult purification due to phosphine oxide byproducts. This protocol utilizes the Chan-Lam

coupling, a robust, aerobic, copper-mediated method that operates under mild conditions (room

temperature, open flask), ensuring high enantiomeric retention and scalability.

Part 1: Strategic Analysis & Retrosynthesis
Structural Disconnection
The target molecule is an aryl ether derived from D-serine. The strategic disconnection occurs

at the

bond.
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Synthon A: D-Serine backbone (Nucleophile: Alcohol).

Synthon B: 3-Methoxyphenyl ring (Electrophile equivalent: Aryl Boronic Acid).

Route Selection: Chan-Lam vs. Mitsunobu
For researchers requiring high purity and operational simplicity, the Chan-Lam coupling is

superior.

Feature
Chan-Lam Coupling

(Recommended)
Mitsunobu Reaction

(Traditional)

Reagents
Aryl Boronic Acid, Cu(OAc)₂,

Pyridine
Phenol, PPh₃, DEAD/DIAD

Conditions
Room Temp, Open Air

(Aerobic)
0°C to RT, Inert Atmosphere

Byproducts
Boric acid, Copper salts (Water

soluble)

Phosphine Oxide, Hydrazide

(Difficult removal)

Atom Economy High (uses O₂ as oxidant) Low (stoichiometric waste)

Scalability Excellent
Limited by chromatography of

byproducts

Part 2: Detailed Experimental Protocol
Materials & Reagents[3]

Substrate:

-Boc-D-serine methyl ester (Boc-D-Ser-OMe) [CAS: 95715-87-0].

Note: Ester protection is required to prevent copper chelation by the free carboxylic acid.

Coupling Partner: 3-Methoxyphenylboronic acid (1.5 - 2.0 equiv).

Catalyst: Copper(II) Acetate [

] (1.0 equiv).
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Note: While catalytic variants exist, stoichiometric copper is recommended for initial small-

scale synthesis to ensure rapid completion.

Base: Pyridine (2.0 equiv) or Triethylamine (

).

Desiccant: 4Å Molecular Sieves (Activated, Powdered).

Solvent: Dichloromethane (DCM), anhydrous.

Reaction Workflow (Graphviz)
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Start: Preparation

Step 1: Reagent Mixing
(Boc-D-Ser-OMe + Boronic Acid + MS 4Å)

Step 2: Catalyst Addition
(Cu(OAc)2 + Pyridine)

Step 3: Reaction (Aerobic)
Stir open to air, RT, 16-24h

Checkpoint: TLC Analysis
(Check for disappearance of Serine SM)

Incomplete

Step 4: Workup
Filter through Celite -> Wash with NaHCO3/Brine

Complete

Step 5: Purification
Flash Chromatography (Hex/EtOAc)

Target: O-(3-Methoxyphenyl)-D-Ser-OMe

Click to download full resolution via product page
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Caption: Operational workflow for the Chan-Lam coupling of Boc-D-Ser-OMe with 3-

methoxyphenylboronic acid.

Step-by-Step Procedure
Step 1: Preparation of the Reaction Vessel

Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar.

Add 4Å Molecular Sieves (500 mg, powdered and activated) to the flask.

Expert Insight: Water is a competitive inhibitor for the copper catalyst. Strictly anhydrous

conditions at the start are crucial, even though the reaction is open to air.

Step 2: Reagent Addition

Add Boc-D-Ser-OMe (219 mg, 1.0 mmol) and 3-Methoxyphenylboronic acid (304 mg, 2.0

mmol) to the flask.

Add anhydrous DCM (10 mL) and stir to dissolve the solids.

Step 3: Catalyst Initiation

Add Copper(II) Acetate (181 mg, 1.0 mmol). The solution will turn a turquoise/blue color.

Add Pyridine (161 µL, 2.0 mmol) dropwise.

Observation: The solution typically deepens in color (dark blue/green) as the active Cu-

amine complex forms.

Step 4: The Reaction (Aerobic Coupling)

Do not seal the flask. Attach a drying tube (packed with CaCl₂) to exclude ambient moisture

while allowing oxygen exchange, or simply cover loosely with a cap if the environment is

controlled.

Stir vigorously at room temperature for 16–24 hours.
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Mechanism:[3][4][5][6][7][8] Atmospheric oxygen is required to re-oxidize the Cu(I) species

generated during the catalytic cycle back to Cu(II)/Cu(III).

Step 5: Workup and Isolation

Dilute the reaction mixture with Ethyl Acetate (30 mL).

Filter the mixture through a pad of Celite to remove the molecular sieves and insoluble

copper salts. Rinse the pad with additional Ethyl Acetate.

Transfer the filtrate to a separatory funnel.

Wash sequentially with:

5%

(2 x 20 mL) – removes boronic acid byproducts.

Water (1 x 20 mL).

Brine (1 x 20 mL).

Dry the organic layer over anhydrous

, filter, and concentrate under reduced pressure.

Step 6: Purification

Purify the crude residue via flash column chromatography on silica gel.

Eluent: Hexanes:Ethyl Acetate (gradient from 9:1 to 7:3).

Product: The target ether typically elutes after the starting material (if any remains) but

before the boronic acid residues.

Part 3: Analytical Characterization
To validate the synthesis, compare your data against these expected parameters:
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Technique Expected Signal / Result Structural Assignment

TLC (Hex:EtOAc 7:3) Less polar than Boc-Ser-OMe

1H NMR 3.78 (s, 3H) Methoxy group (Ar-OCH₃)

1H NMR 1.45 (s, 9H) Boc group (t-Butyl)

1H NMR 4.2-4.4 (m, 2H)

Beta-protons (

)

1H NMR 6.5 - 7.2 (m, 4H)
Aromatic protons (3-

substituted pattern)

MS (ESI) calc. ~348.1 Sodium adduct of ester

Part 4: Troubleshooting & Optimization
Issue: Low Conversion (< 30%)

Cause: Inactive catalyst or wet solvent.

Solution: Ensure

is dry (green powder, not blue hydrate). Reactivate molecular sieves at 300°C. Increase
boronic acid to 3.0 equivalents.

Issue: Reaction Stalls

Cause: Oxygen depletion.

Solution: The reaction is aerobic. Ensure the flask has access to air. Use a larger flask to

increase surface area or bubble a slow stream of dry air through the solvent.

Issue: Racemization
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Risk: Low. The Chan-Lam conditions are neutral/mildly basic and generally preserve

stereochemistry at the alpha-carbon.

Check: Verify optical rotation or use chiral HPLC if the application requires >99% ee.

Part 5: Safety Information
Dichloromethane (DCM): Volatile, potential carcinogen. Use in a fume hood.

Copper(II) Acetate: Harmful if swallowed. Toxic to aquatic life. Collect all aqueous waste

containing copper for heavy metal disposal.

Boronic Acids: Generally low toxicity but should be handled with gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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